Cas no 912635-62-2 (ethyl 1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-3-carboxylate)

Ethyl 1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-3-carboxylate is a heterocyclic compound featuring a fused pyrrolo-pyrazole core with an ester functional group. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for the development of biologically active molecules. The ethyl ester moiety enhances solubility and reactivity, facilitating further derivatization. Its rigid bicyclic framework contributes to stability while offering opportunities for structural modification. The compound is of interest in medicinal chemistry due to its potential as a scaffold for kinase inhibitors and other therapeutic agents. Proper handling under inert conditions is recommended to preserve its integrity.
ethyl 1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-3-carboxylate structure
912635-62-2 structure
Product Name:ethyl 1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-3-carboxylate
CAS No:912635-62-2
MF:C8H11N3O2
MW:181.191841363907
MDL:MFCD20682784
CID:4659467
PubChem ID:69251993
Update Time:2025-11-02

ethyl 1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole-3-carboxylate
    • ethyl 1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-3-carboxylate
    • MDL: MFCD20682784
    • Inchi: 1S/C8H11N3O2/c1-2-13-8(12)7-5-3-9-4-6(5)10-11-7/h9H,2-4H2,1H3,(H,10,11)
    • InChI Key: OWUQEUFWBVGZJW-UHFFFAOYSA-N
    • SMILES: N1=C(C(OCC)=O)C2CNCC=2N1

ethyl 1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-3-carboxylate Pricemore >>

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ethyl 1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-3-carboxylate Related Literature

Additional information on ethyl 1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-3-carboxylate

Comprehensive Guide to Ethyl 1H,4H,5H,6H-Pyrrolo[3,4-c]Pyrazole-3-Carboxylate (CAS No. 912635-62-2)

Ethyl 1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-3-carboxylate (CAS No. 912635-62-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrrolopyrazole family, which is known for its versatile applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its ability to interact with various biological targets.

The molecular structure of ethyl 1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-3-carboxylate features a fused pyrrole and pyrazole ring system, which contributes to its stability and reactivity. The presence of an ester group (ethyl carboxylate) further enhances its utility in synthetic chemistry, allowing for easy modification into derivatives. This makes it a valuable intermediate for developing new therapeutic agents or functional materials.

In recent years, the demand for pyrrolopyrazole derivatives has surged, driven by their applications in cancer research, neurological disorders, and antimicrobial agents. For instance, compounds with similar frameworks have shown promise in inhibiting specific enzymes or receptors linked to diseases. As a result, CAS No. 912635-62-2 has become a focal point for researchers exploring structure-activity relationships (SAR) in medicinal chemistry.

From a synthetic perspective, ethyl 1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-3-carboxylate can be prepared through multi-step organic reactions, often involving cyclization and esterification processes. Its purity and yield are critical factors for laboratories and manufacturers, as they directly impact its suitability for downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound.

The agrochemical industry also benefits from pyrrolopyrazole-based compounds, particularly in the development of eco-friendly pesticides and plant growth regulators. With increasing global emphasis on sustainable agriculture, researchers are investigating how derivatives of CAS No. 912635-62-2 can contribute to crop protection without harming the environment.

Another emerging area of interest is the use of ethyl 1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-3-carboxylate in material science. Its heterocyclic core can be incorporated into polymers or coatings to enhance properties like thermal stability or conductivity. This aligns with the growing demand for advanced materials in electronics, energy storage, and other high-tech industries.

For those sourcing CAS No. 912635-62-2, it is essential to verify the supplier's credentials and ensure compliance with quality standards such as ISO or GMP. The compound is typically available in research quantities, and its price may vary based on purity and market demand. Researchers are advised to consult safety data sheets (SDS) and handle it with standard laboratory precautions.

In summary, ethyl 1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-3-carboxylate is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structure and reactivity make it a valuable tool for scientists aiming to develop innovative solutions across multiple industries. As research progresses, this compound is likely to play an even more prominent role in addressing global challenges in health and sustainability.

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